
Material safety data sheet for 2-Butyl-2-ethyl-1,3-
propanediol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Butyl-2-ethyl-1,3-propanediol

Cat. No.: B052112 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 2-Butyl-2-ethyl-1,3-
propanediol

Identification
2-Butyl-2-ethyl-1,3-propanediol is a chemical compound with the CAS number 115-84-4.[1] It

is also known by its EINECS number, 204-111-7.[1] The molecular formula for this compound is

C₉H₂₀O₂.[2] It is utilized in various industrial and commercial applications, including the

synthesis of polyesters, polyurethanes, lubricants, and as an emollient in cosmetics.[3][4][5]

Identifier Value

CAS Number 115-84-4[1]

EINECS Number 204-111-7[1]

Molecular Formula C₉H₂₀O₂[2]

Molecular Weight 160.25 g/mol [2]

IUPAC Name 2-butyl-2-ethylpropane-1,3-diol[2]

Synonyms bep, 2-ethyl-2-butyl-1,3-propanediol[1][6]

Physical and Chemical Properties
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2-Butyl-2-ethyl-1,3-propanediol is a white crystalline solid with a mild odor.[1][4] It has a

relatively low solubility in water.[3] Key physical and chemical properties are summarized in the

table below.

Property Value

Appearance White crystalline powder/solid[1][4][6]

Odor Mild, Odorless[1][6]

Melting Point 41 - 44 °C[1]

Boiling Point 178 °C at 50-67 hPa[1]

Flash Point 136 - 137 °C (closed cup)[1][6]

Density 0.97 g/cm³ at 20 °C[1]

Water Solubility 8.8 g/L at 20 °C[1]

Vapor Pressure 1.00e-04 mmHg[5]

Hazard Identification and Safety
This chemical is considered hazardous and requires careful handling. It is known to cause skin

irritation and serious eye irritation.[6]

GHS Classification
The Globally Harmonized System (GHS) classification for 2-Butyl-2-ethyl-1,3-propanediol
indicates its potential for irritation.

Classification Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[6][7]

Serious Eye Damage/Eye Irritation (Category 2) H319: Causes serious eye irritation[2][5][6]

Specific target organ toxicity (single exposure)

(Category 3)
May cause respiratory irritation[6]
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Precautionary Measures
Safe handling practices are crucial to minimize exposure and risk.

Precautionary Code Statement

P264 Wash skin thoroughly after handling.[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3][7]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][3]

P337+P313
If eye irritation persists: Get medical

advice/attention.[3]

Experimental Protocols
Acute Oral Toxicity Study
The acute oral toxicity was determined using a study based on Directive 67/548/EEC, Annex V,

B.1.[1] In this protocol, the substance is administered orally to rats, and the dosage at which

50% of the test subjects expire (LD50) is determined. For 2-Butyl-2-ethyl-1,3-propanediol,
the LD50 was found to be 2,900 mg/kg for both male and female rats.[1]

Water Solubility Test
The water solubility was determined according to OECD Test Guideline 105.[1] This method,

also known as the Flask Method, involves dissolving the substance in water at a specific

temperature until saturation is reached. The concentration of the dissolved substance is then

measured to determine its solubility.

Toxicological Information
The toxicological profile indicates moderate toxicity upon acute exposure.
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Toxicity Type Species Route Value

Acute Oral LD50 Rat (male and female) Oral 2,900 mg/kg[1]

Acute Dermal LD50 Rabbit Skin 3,810 mg/kg[5][8]

Skin

Corrosion/Irritation
Rabbit Skin Irritating to skin[3]

Serious Eye

Damage/Irritation
Rabbit Eyes Irritating to eyes[3]

Carcinogenicity IARC -

Not classifiable as a

human carcinogen

(No ingredient >=

0.1% is identified as

probable, possible or

confirmed)[1][9]

Emergency and First Aid Procedures
Proper first aid is critical in case of accidental exposure.
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Type of Exposure

Immediate Actions

Medical Attention

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion

Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Consult a physician
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Safe Handling

Safe Storage

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Use in a well-ventilated area.

Wear personal protective equipment (gloves, eye protection).

Store in a cool, dry place.

Keep container tightly closed.

Store locked up.
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Accidental Release Occurs

Use personal protective equipment (PPE).
Ensure adequate ventilation.

Avoid breathing dust.

Do not let product enter drains.

Pick up and arrange disposal without creating dust.
Sweep up and shovel.

Keep in suitable, closed containers for disposal.
Dispose of at an approved waste disposal plant.

Spill Cleaned

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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